Cas no 946244-98-0 (N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methylbenzene-1-sulfonamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methylbenzene-1-sulfonamide
• CAS No: 946244-98-0
• MF: C₂₇H₃₃FN₄O₂S
• MW: 496.63992857933
• CID: 5515701
• Update Time: 2025-07-11

N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-3-methylbenzenesulfonamide
• N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C27H33FN4O2S/c1-21-5-4-6-26(19-21)35(33,34)29-20-27(22-7-11-24(12-8-22)30(2)3)32-17-15-31(16-18-32)25-13-9-23(28)10-14-25/h4-14,19,27,29H,15-18,20H2,1-3H3
• InChI Key： SLYFFNWXRHDYTP-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C(N(C)C)C=C2)N2CCN(C3=CC=C(F)C=C3)CC2)(=O)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 496.231
• Monoisotopic Mass: 496.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3A^2

Additional information on N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methylbenzene-1-sulfonamide

Professional Introduction to N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methylbenzene-1-sulfonamide (CAS No. 946244-98-0)

N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methylbenzene-1-sulfonamide, identified by its CAS number 946244-98-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery. Its complex structure, featuring multiple functional groups and aromatic rings, makes it a subject of interest for medicinal chemists seeking to develop novel therapeutic agents.

The structural framework of N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methylbenzene-1-sulfonamide incorporates several key features that contribute to its unique chemical properties. The presence of a dimethylamino group at the phenyl ring enhances its ability to interact with biological targets, while the piperazine moiety introduces a secondary amine that can form hydrogen bonds. Additionally, the fluorine substituent on one of the phenyl rings may influence the compound's metabolic stability and binding affinity. These structural elements collectively contribute to the molecule's potential as a pharmacophore in drug design.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various disease pathways. N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methylbenzene-1-sulfonamide has been explored in several preclinical studies for its potential therapeutic applications. Its molecular structure suggests that it may interact with enzymes and receptors involved in neurological and cardiovascular disorders. For instance, the dimethylamino group and piperazine ring are commonly found in compounds that modulate neurotransmitter systems, making this molecule a candidate for further investigation in treating conditions such as depression and anxiety.

The synthesis of N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group at the benzene ring enhances the compound's solubility in polar solvents, which is crucial for biological assays. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex piperazine-based core. These methods ensure high yield and purity, which are essential for subsequent pharmacological evaluation.

The pharmacological profile of N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methylbenzene-1-sulfonamide has been studied using both in vitro and in vivo models. Initial assays have shown promising results in modulating specific enzymatic activities relevant to inflammation and pain pathways. The fluorine atom's electronic effects may play a role in enhancing binding interactions with target proteins, potentially leading to improved drug efficacy. Furthermore, the compound's metabolic stability has been assessed through liver microsome incubations, indicating a favorable pharmacokinetic profile for further development.

The development of novel therapeutic agents often requires interdisciplinary collaboration between chemists, biologists, and clinicians. N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methylbenzene-1-sulfonamide exemplifies this collaborative approach, as its design is based on insights from structural biology and computational modeling. These tools help predict how the molecule will interact with biological targets at the atomic level, guiding synthetic modifications to optimize potency and selectivity. Such integrative strategies are increasingly important in modern drug discovery pipelines.

The regulatory landscape for new drug candidates is stringent, requiring comprehensive characterization of chemical properties and toxicological profiles before human testing can begin. N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-yethylethyl strong>} -3-methylbenzene -1-sulfonamide strong>} has undergone rigorous analytical testing to ensure compliance with regulatory standards. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been used to confirm its identity and purity. Additionally, preclinical safety studies are being conducted to evaluate potential side effects and long-term toxicity.

The future prospects for N-{ 2 - 4 - ( dim eth ylamino ) phen yl b > } - { b > 2 - 4 - ( 4 - fluoro phen yl ) piper azin - 1 - yle th yle th yl b > } } - { b > 3 - me th ylbe n zene - 1 - sul fon am ide b > } are promising given its unique structural features and preliminary pharmacological activity. Ongoing research aims to refine its chemical structure further to enhance its therapeutic index while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating this compound from preclinical development to clinical trials.

In conclusion, N-{b > 2 - 4 - ( dim eth ylamino ) phen yl b > } - { b > 2 - 4 - ( 4 - fluoro phen yl ) piper azin - 1 - yle th yle th yl b > } } { b > 3 me th ylbe n zene - 1 sul fon am ide b > } (CAS No. b > 94624498b b > ) represents an innovative approach in drug discovery with significant potential for addressing unmet medical needs. Its complex architecture combined with promising preclinical data positions it as a valuable candidate for further exploration in pharmaceutical research.